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Compound of Interest

Compound Name: O-Chlorophenolindophenol

CAS No.: 2582-41-4

Cat. No.: B179405

Get Quote

The following guide details the proper disposal procedures for O-Chlorophenolindophenol,
technically known as 2,6-Dichloroindophenol (DCIP).

Advisory: While this compound is a standard redox indicator often found in educational and

research labs (e.g., for Vitamin C determination), it belongs to the chlorinated phenol chemical

family. Modern environmental standards strictly prohibit the "drain disposal" methods often

cited in older textbooks.

Chemical Identification & Hazard Profile
Before initiating disposal, verify the chemical identity to ensure this protocol matches your

inventory.
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Parameter Details

Common Name 2,6-Dichloroindophenol Sodium Salt (DCIP)

Synonyms
O-Chlorophenolindophenol, Tillman's Reagent,

2,6-Dichlorophenolindophenol

CAS Number 620-45-1 (Sodium salt), 956-48-9 (Free acid)

Chemical Family Halogenated (Chlorinated) Organic Dye

Primary Hazards
Aquatic Toxicity, Skin/Eye Irritant, Combustible

Dust (if dry)

RCRA Status
Not P- or U-listed, but treated as Halogenated

Organic Waste

Core Directive: The "Zero-Drain" Policy
Do not dispose of DCIP solutions down the sink. Although DCIP is often used in dilute aqueous

solutions, chlorinated phenolic compounds can persist in the environment and are toxic to

aquatic life. Municipal water treatment plants are generally not equipped to degrade

halogenated aromatics effectively.

The Scientific Rationale:

Halogen Content: The chlorine atoms on the phenol ring make the molecule resistant to

biological degradation.

Incineration Requirement: Proper destruction requires high-temperature incineration with flue

gas scrubbing to prevent the formation of dioxins/furans, which can occur if chlorinated

compounds are burned at lower temperatures or without proper capture systems.

Waste Segregation & Characterization
Effective disposal relies on segregating DCIP from other waste streams at the point of

generation.

Decision Matrix: Waste Classification
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Use the following logic to determine the correct waste stream container.

Identify DCIP Waste

Physical State?

Solid Waste
(Powder, contaminated paper, gloves)

Solid

Liquid Waste
(Titration waste, stock solutions)

Liquid

STREAM A:
Solid Hazardous Waste

Bag & Tag

Solvent Base?

Aqueous Solution
(Water-based)

Water > 90%

Organic Solvent
(e.g., Ethanol/Methanol)

Contains Solvents

STREAM B:
Aqueous Halogenated Waste

Collect in Carboy

STREAM C:
Flammable Halogenated Waste

Segregate from Non-Halogenated

Click to download full resolution via product page

Figure 1: Waste segregation logic for DCIP. Note that even aqueous solutions are treated as

halogenated waste.

Detailed Disposal Protocols
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Protocol A: Solid Waste (Expired Powder & Spill
Cleanup)
Applicable to: Old bottles of powder, contaminated weigh boats, paper towels from spill

cleanup.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a heavy-

duty clear plastic waste bag (6-mil thickness recommended).

Labeling: Attach a hazardous waste label.

Constituents: "2,6-Dichloroindophenol Sodium Salt (Solid)"[1][2]

Hazard Checkbox: "Toxic" or "Irritant".

Handling:

Wear nitrile gloves and safety goggles.

If the powder is fine and dusty, work inside a chemical fume hood to prevent inhalation.

Storage: Seal the container tightly. Store in the "Solid Hazardous Waste" accumulation area

until pickup.

Protocol B: Liquid Waste (Titration Residues & Stock
Solutions)
Applicable to: Blue/Pink titration waste, leftover stock solutions.

Critical Warning: Do not mix DCIP waste with strong acids (like concentrated Sulfuric Acid) or

strong oxidizers, as this may liberate toxic chlorine gas or cause exothermic reactions.

Container Selection:

Use an amber glass or HDPE carboy.

Venting: Use a vented cap if there is any risk of ongoing reaction (unlikely with standard

DCIP but good practice).
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Segregation:

Best Practice: Designate a specific carboy for "Halogenated Aqueous Waste".

Acceptable: Can often be combined with other dilute aqueous metal/dye wastes if

approved by your facility's EHS officer.

Prohibited: Do NOT mix with "Non-Halogenated Solvents" (e.g., pure Acetone/Ethanol

waste) as this increases the disposal cost of the entire non-halogenated drum.

Labeling:

Constituents: "Water (98%), 2,6-Dichloroindophenol (<1%), Ascorbic Acid (trace)."

Hazard Checkbox: "Toxic", "Irritant".

Tag: "Halogenated."

Neutralization (Optional/Pre-treatment):

Some facilities allow the chemical reduction of the dye using excess Ascorbic Acid

(Vitamin C) to turn it colorless (reduced form). However, this does not remove the

chlorinated ring structure. The colorless solution is still halogenated chemical waste and

must be collected, not flushed.

Emergency Procedures: Spills and Exposure
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Scenario Immediate Action

Dry Powder Spill

Do not dry sweep if dust generation is likely.[3]

[4] Cover with wet paper towels to dampen, then

scoop into a waste bag. Ventilate the area.[3][4]

[5][6][7]

Liquid Spill

Absorb with inert material (vermiculite, sand, or

chemical spill pads). Place soaked materials

into "Solid Hazardous Waste" (Protocol A).

Skin Contact

Wash with soap and copious amounts of water

for 15 minutes.[4] DCIP stains skin blue/pink;

the stain is harmless but indicates exposure.

Eye Contact

Rinse cautiously with water for 15 minutes.[4][8]

Remove contact lenses if present. Seek medical

attention if irritation persists.

Regulatory References & Compliance
This guide adheres to principles outlined in the following regulatory frameworks. Always consult

your institution's Environmental Health & Safety (EHS) officer for local deviations.

US EPA (RCRA): While not P/U listed, DCIP is a "Solid Waste" that must be determined

hazardous by the generator. Due to the chlorinated phenol structure, it is managed as

halogenated waste to ensure proper incineration (40 CFR 261).

Safety Data Sheet (SDS):

Fisher Scientific SDS (2,6-Dichloroindophenol Sodium Salt): "Toxic to aquatic life... Do not

let product enter drains."

Sigma-Aldrich SDS: "Dispose of as unused product... Offer surplus and non-recyclable

solutions to a licensed disposal company."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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